Cas no 130774-34-4 (9H-Xanthen-9-one,1,3,6-trihydroxy-5-methoxy-2,7-bis(3-methyl-2-buten-1-yl)-)

• Product Name: 9H-Xanthen-9-one,1,3,6-trihydroxy-5-methoxy-2,7-bis(3-methyl-2-buten-1-yl)-
• CAS No: 130774-34-4
• MF: C₂₄H₂O₆
• MW: 386.269086360931
• CID: 162759
• Update Time: 2024-03-06

9H-Xanthen-9-one,1,3,6-trihydroxy-5-methoxy-2,7-bis(3-methyl-2-buten-1-yl)- Chemical and Physical Properties

Names and Identifiers

• 9H-Xanthen-9-one,1,3,6-trihydroxy-5-methoxy-2,7-bis(3-methyl-2-buten-1-yl)-
• 9H-Xanthen-9-one,1,3,6-trihydroxy-5-methoxy-2,7-bis(3-methyl-2-butenyl)- (9CI)
• Cudraxanthone F
• 9H-Xanthen-9-one, 1,3,6-trihydroxy-5-methoxy-2,7-bis(3-methyl-2-buten-1-yl)-

• Inchi： 1S/C24H2O6/c1-12(2)6-8-14-10-16-22(28)19-18(30-23(16)24(29-5)20(14)26)11-17(25)15(21(19)27)9-7-13(3)4/h10-11H
• InChI Key： DBZCFQYGWQGDOM-UHFFFAOYSA-N
• SMILES： [C]OC1C2OC3C(C(C=2C=C([C]/[C]=C(\[C])/[C])C=1[O])=O)=C([O])C([C]/[C]=C(\[C])/[C])=C([O])C=3 |^1:0,12,14,15,17,20,23,25,26,28,^4:11,22|

Computed Properties

• Exact Mass: 410.17298
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 30
• XLogP3: 4.084

Experimental Properties

• Density: 1.265±0.06 g/cm3(Predicted)
• Boiling Point: 640.1±55.0 °C(Predicted)
• PSA: 96.22
• pka: 7.17±0.20(Predicted)